Cas no 103053-17-4 (1H-Pyrazole-4-carboxylicacid, 5-(aminocarbonyl)-1-(3-methylphenyl)-)

103053-17-4 structure
Product Name:1H-Pyrazole-4-carboxylicacid, 5-(aminocarbonyl)-1-(3-methylphenyl)-
CAS No:103053-17-4
Molecular Formula:C12H11N3O3
Molecular Weight:245.23404
CID:168937
PubChem ID:163717
1H-Pyrazole-4-carboxylicacid, 5-(aminocarbonyl)-1-(3-methylphenyl)- Properties
Names and Identifiers
-
- 1H-Pyrazole-4-carboxylicacid, 5-(aminocarbonyl)-1-(3-methylphenyl)-
- 5-carbamoyl-1-(3-methylphenyl)pyrazole-4-carboxylic acid
- 4-carboxy-1-(3-methylphenyl)-5-pyrazolecarboxamide
- 5-(Aminocarbonyl)-1-(3-methylphenyl)-1H-pyrazole-4-carboxylic acid
- 5-carbamoyl-1-(3-methylphenyl)-1h-pyrazole-4-carboxylic acid
- AC1L4TGY
- AC1Q5UUU
- ACMC-20c8un
- CTK0H8000
- GMJFALMFZHXWSI-UHFFFAOYSA-N
- 103053-17-4
- 5-Carbamoyl-1-(m-tolyl)-1H-pyrazole-4-carboxylic acid
- 1H-Pyrazole-4-carboxylic acid, 5-(aminocarbonyl)-1-(3-methylphenyl)-
- SCHEMBL10340590
- DTXSID3073763
-
- InChIKey: GMJFALMFZHXWSI-UHFFFAOYSA-N
- Inchi: InChI=1S/C12H11N3O3/c1-7-3-2-4-8(5-7)15-10(11(13)16)9(6-14-15)12(17)18/h2-6H,1H3,(H2,13,16)(H,17,18)
- SMILES: CC1C=CC=C(N2N=CC(C(=O)O)=C2C(=O)N)C=1
Computed Properties
- Exact Mass: 245.08013
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 3
- Monoisotopic Mass: 245.08
- Heavy Atom Count: 18
- Complexity: 348
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1
- Topological Polar Surface Area: 98.2Ų
Experimental Properties
- LogP: 1.67810
- PSA: 98.21
- Refractive Index: 1.666
- Boiling Point: 513.3°Cat760mmHg
- Flash Point: 264.2°C
- Density: 1.42
1H-Pyrazole-4-carboxylicacid, 5-(aminocarbonyl)-1-(3-methylphenyl)- Related Literature
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1. Facile preparation of ZnMn2O4 hollow microspheres as high-capacity anodes for lithium-ion batteries†Hao Bin Wu,Ting Zhu J. Mater. Chem., 2012,22, 827-829
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Bin Bao,Chun Chen,Lijun You,Carlos L. Cespedes-Acuña,Manol Ognyanov,Lingmin Tian,Weibin Bai Food Funct., 2021,12, 5219-5235
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Gilles Desmet,Andrew Michelmore,Endre J. Szili,Sung-Jin Park,J. Gary Eden,Robert D. Short,Sameer A. Al-Bataineh RSC Adv., 2013,3, 13437-13445
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M. Lecompère,X. Allonas,D. Maréchal,A. Criqui Polym. Chem., 2017,8, 388-395
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Nagaraj Basavegowda,Kanchan Mishra,Yong Rok Lee RSC Adv., 2014,4, 61660-61666
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Pascal G. Yot,Mohammad Wahiduzzaman,Erik Elkaim,Pierre Fertey,Paul Fabry,Christian Serre,Guillaume Maurin Dalton Trans., 2019,48, 1656-1661
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8. Front cover
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Arihiro Iwasaki,Osamu Ohno,Shinpei Sumimoto,Shoichiro Suda,Kiyotake Suenaga RSC Adv., 2014,4, 12840-12843
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10. Growth and characterization of SmxY1−xCa4O(BO3)3 single crystals for nonlinear optical applicationsYanqing Zheng,Xiaoniu Tu,Erwei Shi CrystEngComm, 2013,15, 6244-6248
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